Cas no 54113-44-9 (2-Thiophenecarboxylic acid, 3,4,5-tribromo-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3,4,5-tribromo-, ethyl ester
• CAS No: 54113-44-9
• MF: C₇H₅Br₃O₂S
• MW: 392.890398740768
• CID: 355511
• PubChem ID: 71364858
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,4,5-tribromo-, ethyl ester
• ethyl 3,4,5-tribromothiophene-2-carboxylate
• SCHEMBL21612061
• 54113-44-9
• DTXSID30788304

• Inchi： 1S/C7H5Br3O2S/c1-2-12-7(11)5-3(8)4(9)6(10)13-5/h2H2,1H3
• InChI Key： GKKNVRTWKLFMGM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(SC=1C(=O)OCC)Br)Br

Computed Properties

• Exact Mass: 389.75595
• Monoisotopic Mass: 389.75604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3